Cas no 2138016-73-4 (1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)-)

• Product Name: 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)-
• CAS No: 2138016-73-4
• MF: C₁₁H₂₀F₃N₃O
• MW: 267.291213035584
• CID: 5298846
• Update Time: 2025-05-20

1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-N-(propan-2-yl)-4-(trifluoromethyl)piperidine-1-carboxamide
• 4-(aminomethyl)-N-propan-2-yl-4-(trifluoromethyl)piperidine-1-carboxamide
• 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)-

• Inchi： 1S/C11H20F3N3O/c1-8(2)16-9(18)17-5-3-10(7-15,4-6-17)11(12,13)14/h8H,3-7,15H2,1-2H3,(H,16,18)
• InChI Key： WTMZXIHABNCTKZ-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CCN(C(NC(C)C)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 58.4

Additional information on 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)-

Comprehensive Overview of 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- (CAS No. 2138016-73-4)

1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- (CAS No. 2138016-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and trifluoromethyl group, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly interested in its properties due to its structural versatility and potential therapeutic benefits.

The molecular structure of 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- includes a piperidine ring, which is a common motif in bioactive molecules. The presence of the aminomethyl and trifluoromethyl groups enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. The N-(1-methylethyl) substituent further contributes to its steric and electronic properties, influencing its interactions with biological targets.

In recent years, the demand for fluorinated compounds like 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- has surged, driven by their applications in medicinal chemistry. Fluorine incorporation often improves metabolic stability, bioavailability, and target selectivity, making such compounds highly sought after in the development of new drugs. This trend aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are crucial.

The synthesis of 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- typically involves multi-step organic reactions, including amidation and alkylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been explored to optimize yield and purity. These methods are part of the broader shift toward green chemistry and sustainable practices, which aim to reduce waste and energy consumption in chemical production.

One of the most promising applications of 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- is in the field of central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its modulatory effects on neurotransmitter systems, positions it as a potential candidate for treating neurological disorders. This aligns with current research priorities, such as addressing neurodegenerative diseases and mental health conditions, which are major global health challenges.

Beyond pharmaceuticals, 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- has potential uses in agrochemicals and material science. Its structural features may contribute to the development of novel pesticides or functional materials with enhanced durability and performance. The compound's versatility underscores its relevance across multiple industries, reflecting the interdisciplinary nature of modern chemical research.

Market dynamics for 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- are influenced by factors such as R&D investment, regulatory approvals, and industry collaborations. As the pharmaceutical sector continues to prioritize innovation, the demand for high-quality intermediates like this compound is expected to grow. Companies specializing in custom synthesis and contract research are well-positioned to capitalize on this trend.

For researchers and procurement specialists, sourcing 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- requires attention to purity standards, supply chain reliability, and technical support. Reputable suppliers often provide detailed analytical data and certificates of analysis to ensure compliance with industry requirements. This emphasis on quality control is critical for applications in regulated sectors like pharmaceuticals.

In summary, 1-Piperidinecarboxamide, 4-(aminomethyl)-N-(1-methylethyl)-4-(trifluoromethyl)- (CAS No. 2138016-73-4) represents a compelling area of study with broad implications for science and industry. Its unique chemical profile, combined with emerging applications, makes it a compound of significant interest. As research advances and new uses are discovered, this molecule is likely to play an increasingly important role in addressing contemporary scientific and societal challenges.